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Compound of Interest

Compound Name: 2,6-Dibromo-5-chloronicotinic acid
CAS No.: 55304-86-4
Cat. No.: B1600974
Get Quote
. J

Executive Summary

2,6-Dibromo-5-chloronicotinic acid is a highly functionalized pyridine derivative used as a
critical intermediate in the synthesis of agrochemicals (e.g., herbicides) and pharmaceutical
APIs (e.g., anti-inflammatory agents). Its structural complexity arises from the specific
arrangement of three halogen atoms—two bromine atoms at the active

-positions (C2, C6) and one chlorine atom at the
-position (C5)—around the nicotinic acid core.

This guide details the most robust synthetic pathway: the Halogen Exchange (Halex) route.
This method leverages the differential reactivity of the C2/C6 positions (susceptible to
nucleophilic attack) versus the C5 position (stable) to selectively introduce bromine atoms into
a chlorinated precursor.

Key Chemical Properties
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Property Data

CAS Number 55304-86-4

Formula CeH2Br2CINO:2

Molecular Weight 315.35 g/mol

Appearance White to yellowish crystalline solid

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubilit
Y slightly soluble in water

pKa ~3.0 (Carboxylic acid)

Retrosynthetic Analysis & Pathway Selection[4][6]
[8]

The synthesis is best approached via Regioselective Halogen Exchange starting from the
commercially available or easily synthesized 2,5,6-Trichloronicotinic acid.

Pathway Logic[4][6][8]
e Target: 2,6-Dibromo-5-chloronicotinic acid.[1][2][3][4]

o Disconnection: The C-Br bonds at C2 and C6 are more labile to nucleophilic substitution than
the C-Cl bond at C5 due to the electron-withdrawing nitrogen atom (activation at

-positions).[1][3][4]
e Precursor: 2,5,6-Trichloronicotinic acid.[5][6][7][8]
¢ Mechanism: Acid-catalyzed nucleophilic aromatic substitution (

) using Hydrogen Bromide (HBr).[1][3][4] The C2 and C6 chlorines are exchanged for
bromines, while the C5 chlorine remains intact.

Visualization of the Pathway
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Figure 1: Strategic synthesis pathway from methylpyridine precursor to the target acid.

Detailed Experimental Protocols
Step 1: Synthesis of 2,5,6-Trichloronicotinic Acid

This precursor is synthesized by the oxidation of the methyl group on the pyridine ring.
» Starting Material: 2,3,6-Trichloro-5-methylpyridine.[1][3][4][8]
o Reagents: Potassium Permanganate (

), Water.[9][8]

o Equipment: 3-neck round bottom flask, reflux condenser, mechanical stirrer.
Protocol:

e Suspension: Charge 18.8 g (60 mmol) of 2,3,6-trichloro-5-methylpyridine into 400 mL of
water in the reaction vessel.

» Heating: Heat the suspension to 100°C with vigorous stirring.

e Oxidation: Add 28.5 g (180 mmol) of
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portion-wise over 12 hours. The slow addition controls the exotherm and ensures efficient
oxidation.

o Completion: Stir at 100°C for an additional 24—48 hours. Monitor by TLC or HPLC until the
starting material is consumed.

o Work-up:
o Filter the hot reaction mixture to remove Manganese Dioxide (

) sludge. Wash the cake with hot water.

Cool the combined filtrate to 0-5°C.

[¢]

[e]

Acidify carefully with 6.0 M Hydrochloric Acid (HCI) to pH 1-2.[8]

[e]

Collect the precipitated white solid by filtration.

o

Dry the solid in a vacuum oven at 50°C.
* Yield: Typically 60-80%. The product is sufficiently pure for the next step.

Step 2: Halogen Exchange to 2,6-Dibromo-5-
chloronicotinic Acid

This is the critical step where regioselectivity is achieved.[1][3][4]
o Starting Material: 2,5,6-Trichloronicotinic acid (from Step 1).[7]
o Reagents: Hydrogen Bromide (HBr) gas (anhydrous), Glacial Acetic Acid.[9]

o Safety Note: HBr gas is highly corrosive and toxic. Perform all operations in a well-ventilated
fume hood with appropriate scrubbers.[1][3][4]

Protocol:

o Dissolution: In a dry pressure reactor or a glass vessel equipped with a gas inlet tube,
dissolve 11.3 g (0.05 mol) of 2,5,6-trichloronicotinic acid in 100 mL of anhydrous Glacial
Acetic Acid.
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Reaction:
o Heat the solution to 100-110°C.

o Introduce a steady stream of anhydrous HBr gas into the solution. Maintain saturation for
9-12 hours.

o Note: The reaction is driven by mass action; a large excess of HBr ensures complete
exchange of the labile C2 and C6 chlorines.

Quenching & Isolation:
o Cool the mixture to room temperature.

o Degassing: Apply a light vacuum or nitrogen sparge to remove excess HBr gas (trap in
NaOH solution).

o Precipitation: Pour the reaction mixture onto 500 g of crushed ice. The product will
precipitate.

o Alternative Isolation: Distill off the acetic acid under reduced pressure, then recrystallize
the residue from water.

Purification:

o Filter the solid and wash with cold water to remove residual acid.

o Recrystallize from hot water or an ethanol/water mixture if higher purity is required.
Yield: 85-92%.

Characterization:

o Melting Point: ~180-185°C (decomposes).

o NMR:

NMR will show shifts corresponding to C-Br carbons at positions 2 and 6, distinct from the
C-Cl carbon at position 5.[1][3][4]
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Critical Process Parameters (CPP)

Parameter Specification Rationale
Below 100°C, exchange is
Temperature (Step 2) 100°C - 110°C slow.[9][1][3][4] Above 120°C,
decarboxylation may occur.[9]
) ) Essential to drive the
HBr Saturation Continuous Stream o
equilibrium from ClI to Br.[9]
Water competes with HBr and
can lead to hydrolysis
Solvent Water Content < 0.5% (Step 2) ) ]
(formation of 2-pyridones).[9]
[11[4]
Ensures full protonation of the
pH (Step 1 Workup) 1.0-20 carboxylic acid for maximum

recovery.[9]

Alternative Pathway: Hydroxy-Functionalization

If 2,5,6-trichloronicotinic acid is unavailable, the synthesis can proceed via Citrazinic Acid

analogues.

 Starting Material: 2,6-Dihydroxynicotinic acid.[10][11]

o Chlorination: React with Sodium Hypochlorite (NaOCI) or Sulfuryl Chloride (

) to yield 5-chloro-2,6-dihydroxynicotinic acid.[1][3][4]

e Bromination: React the 5-chloro intermediate with Phosphorus Oxybromide (

) at 130°C.

o Mechanism: Conversion of the tautomeric pyridone carbonyls to C-Br bonds.[4]

o Note: This route often requires handling solid

, Which is moisture-sensitive and expensive compared to HBr gas.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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